Journal Name:Inorganic Materials: Applied Research
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IF:0
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Low-cost Photoactive Hybrid Materials: From Green Synthesis to Multi-technique Analytical Characterization
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-14 , DOI: 10.1002/cnma.202300275
A green mechanochemical synthesis and thorough characterization of a low-cost photoactive hybrid material is reported for light management based on a neutral dye intercalated into saponite.
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Critical Perspective on the Industry-centred Engineering of Single-Crystalline Ni-rich Cathodes
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-04-24 , DOI: 10.1002/cnma.202200548
Owing to its lack of intrinsic grain boundaries and high energy density, the SC Ni-rich cathodes are a suitable candidate for high-energy cathodes for lithium-ion batteries. This perspective aims to delineate the necessity to develop SC Ni-rich cathodes and strategies to make the SC cathodes more viable to suit the current energy demands in the EV industry.
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Asymmetric Growth of Monolayer Graphene on Cu Foil by Space-Confined CVD
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-17 , DOI: 10.1002/cnma.202300143
By positioning the Cu foil on a quartz boat with groove, the quality of the continuous monolayer graphene grown on the bottom surface of the Cu foil surpasses that on the top surface during Chemical Vapor Deposition (CVD). COMSOL simulation analysis revealed that differences in gas flow velocities between the top and bottom surface of the Cu foil led to variations in carbon source and oxygen concentrations on both surfaces.
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Nitrogen-Doped Graphene Nanosheets for Sustainable Removal of Pharmaceutical Contaminants from Water: Kinetics and ANFIS Modeling
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-09 , DOI: 10.1002/cnma.202300093
The present study demonstrated the synthesis of nitrogen-doped graphene nanosheets (NGS) for the removal of diclofenac sodium (DFS) from water. The NGS exhibited 99.8 % removal efficiency with an adsorption capacity of 278 mg g−1 for DFS within 30 min, and excellent reusability up to 5 cycles.
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Realizing Influence of Supports in Aqueous-Phase Hydrogenation of Furfural over Nickel Catalysts
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1002/cnma.202300158
Furfural hydrogenation and surface rearrangements are influenced by the both the nature of the support and metal-support interaction, which alters the electronic properties of supported nano-Ni particles and surface functionalities of the catalysts. Among different supports used (SiO2, Al2O3, TiO2, CeO2, Mg3AlOx), the reducible oxides (CeO2 and TiO2) display complete conversion of furfural with additional deep-hydrogenated products.
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Magnetically Stimulated Bio-and Electrochemical Systems: State-of-the-Art, Applications, and Future Directions
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-30 , DOI: 10.1002/cnma.202300192
Magnetically stimulated bio-and electrochemical systems have gained increasing importance in recent years due to their enhanced sensitivity and selectivity, improved spatial control, and ability to operate in complex environments, offering significant advantages over conventional systems. Essentially, this review provides a comprehensive and informative survey about the state-of-art as well as the recent efforts and applications made in the past decade, with a focus on new functional magnetic materials and nano-architectonic interfaces that have led to promising advances in biosensors, biofuel cells, and their integration into devices. Future directions and perspectives are also discussed.
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Room-Temperature High-Performance Trace Level Acetone Sensor Based on Polypyrrole Nanotubes
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-15 , DOI: 10.1002/cnma.202300191
A polypyrrole nanotube (PPNT)-based room-temperature (25 °C) chemiresistive trace acetone sensor with a lower detection limit of 500 ppb, excellent selectivity, quick response (∼5.4 sec) and recovery (∼73.94 sec) times, and long-term stability (at least 90 days) has been reported herein.
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Superoleophobic Polyketone Nanofiber Membranes for Efficient Separation of Oil/water Emulsions
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-15 , DOI: 10.1002/cnma.202300110
The diameter and pore size of polyketone nanofibers are precisely controlled by introducing a NaOH salt into the electrospinning precursor solution. Subsequent surface modification of the electrospun polyketone nanofiber membrane to exhibit superoleophobicity allows for a greatly enhanced separation efficiency with minimal fouling issues for oily wastewater treatment.
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Chemical and Photophysical Triggers for the Reduction of Pt(IV) Prodrugs for Anticancer Therapy
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1002/cnma.202300295
Platinum(II) complexes are widely as chemotherapeutic agents worldwide. Despite their application, these compounds are associated with severe side effects and lack of tumor selectivity. To address these issues, researchers have explored platinum(IV) prodrugs that remain stable and inactive in the body, but can be rapidly converted into active analogs using specific triggers. This article critically reviews the mechanisms of chemical and photophysical triggers for activating platinum(IV) prodrugs.
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Synthesis Strategies and Nanoarchitectonics for High-Performance Transition Metal Dichalcogenide Thin Film Field-effect Transistors
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-30 , DOI: 10.1002/cnma.202300104
This review aims to explore the main methods for transition metal dichalcogenides (TMDC). The five large-scale deposition methods are presented with an example of surface analysis and electrical characteristics. In addition, this review proposes strategies for the formation of TMDC thin film, leading to innovative applications.
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Supplementary Information
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